Maleic Anhydride

• CAS No.: 108-31-6
• Product Name: Maleic Anhydride
• Molecular Formula: C4H2O3
• Molecular Weight: 98.06 g/mol
• IUPAC Name: furan-2,5-dione
• Standard InChI: InChI=1S/C4H2O3/c5-3-1-2-4(6)7-3/h1-2H
• Standard InChIKey: FPYJFEHAWHCUMM-UHFFFAOYSA-N
• SMILES: C1=CC(=O)OC1=O
• Canonical SMILES: C1=CC(=O)OC1=O
• Boiling Point: 387 to 390 °F at 760 mm Hg (NTP, 1992); 202.0 °C; 202.0 °C at 760 mm Hg; 202 °C; 396°F
• Colorform: Orthorhombic needles from chloroform; commercial grades furnished in fused form, as briquettes; Colorless needles or white lumps or pellets; Needles from ether or chloroform
• Density: 1.43 at 59 °F (USCG, 1999); 0.934 at 20 °C/4 °C; 1.5 g/cm³; 1.43 at 59°F; 1.48
• Flash Point: 218 °F (NTP, 1992); 102 °C (closed cup); 110 °C (open cup); 102 °C c.c.; 218°F
• Melting Point: 127 °F (NTP, 1992); 52.8 °C; 52.56 °C; 53 °C; 127°F
• Physical Description: Maleic anhydride appears as colorless crystalline needles, flakes, pellets, rods, briquettes, lumps or a fused mass. Melts at 113°F. Shipped both as a solid and in the molten state. Vapors, fumes and dusts strong irritate the eyes, skin and mucous membranes. Flash point 218°F. Autoignition temperature 890°F. Used to make paints and plastics and other chemicals.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; COLOURLESS OR WHITE CRYSTALS WITH PUNGENT ODOUR.; Colorless needles, white lumps, or pellets with an irritating, choking odor.
• Description: Maleic anhydride appears as colorless crystalline needles, flakes, pellets, rods, briquettes, lumps or a fused mass. Melts at 113°F. Shipped both as a solid and in the molten state. Vapors, fumes and dusts strong irritate the eyes, skin and mucous membranes. Flash point 218°F. Autoignition temperature 890°F. Used to make paints and plastics and other chemicals.; Maleic anhydride is a cyclic dicarboxylic anhydride that is the cyclic anhydride of maleic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a member of furans.; Maleic anhydride is used in the formulation of resins. Exposure to maleic anhydride may occur from accidental releases to the environment or in workplaces where it is produced or used. Acute (short-term) inhalation exposure of humans to maleic anhydride has been observed to cause irritation of the respiratory tract and eye irritation. Chronic (long-term) exposure to maleic anhydride has been observed to cause chronic bronchitis, asthma-like attacks, and upper respiratory tract and eye irritation in workers. In some people, allergies have developed so that lower concentrations can no longer be tolerated. Kidney effects were observed in rats chronically exposed to maleic anhydride via gavage (experimentally placing the chemical in the stomach). EPA has not classified maleic anhydride for carcinogenicity.
• Shelf Life: Stable under normal laboratory storage conditions.
• Solubility: Soluble; decomposes in hot solvent (NTP, 1992); In water, 3700 mg/L at 25 °C (est); In water: reaction with water; Soluble in water, forming maleic acids; Solubility at 25 °C: 227 g/100 g acetone; 112 g/100 g ethyl acetate; 52.5 g/100 g chloroform; 50 g/100 g benzene; 23.4 g/100 toluene; 19.4 g/100 g o-xylene; 0.60 g/100 g carbon tetrachloride; 0.25 g/100 g ligroin; soluble in dioxane; soluble in alcohol with ester formation; Soluble in ether; Solubility in water: reaction; Reacts
• Synonyms: 2,5-Furandione; Dihydro-2,5-dioxofuran; cis-Butenedioic Anhydride; NSC 137651; NSC 137652; NSC 137653; NSC 9568; Nourymix MA 901; Toxilic anhydride
• Vapor Density: 3.38 (Air = 1); Relative vapor density (air = 1): 3.4
• Vapor Pressure: 0.2 mm Hg (NIOSH, 2016); 0.25 mmHg; 2.5X10-1 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 25; 0.2 mmHg
• PubChem Compound: 7923
• Last Modified: Nov 11 2021